Cas no 916259-16-0 (1,2,4-TRIAZOLO[4,3-B]PYRIDAZINE, 6-CHLORO-7-METHYL-3-(TRIFLUOROMETHYL)-)

1,2,4-TRIAZOLO[4,3-B]PYRIDAZINE, 6-CHLORO-7-METHYL-3-(TRIFLUOROMETHYL)- structure
916259-16-0 structure
Product Name:1,2,4-TRIAZOLO[4,3-B]PYRIDAZINE, 6-CHLORO-7-METHYL-3-(TRIFLUOROMETHYL)-
CAS No:916259-16-0
MF:C7H4ClF3N4
MW:236.581669807434
CID:3180429
PubChem ID:53629201
Update Time:2025-04-21

1,2,4-TRIAZOLO[4,3-B]PYRIDAZINE, 6-CHLORO-7-METHYL-3-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-TRIAZOLO[4,3-B]PYRIDAZINE, 6-CHLORO-7-METHYL-3-(TRIFLUOROMETHYL)-
    • 6-chloro-7-methyl-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazine
    • SCHEMBL2265814
    • 916259-16-0
    • 6-chloro-7-methyl-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
    • Inchi: 1S/C7H4ClF3N4/c1-3-2-4-12-13-6(7(9,10)11)15(4)14-5(3)8/h2H,1H3
    • InChI Key: MDRDMPAIQKKFFN-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=CC2=NN=C(C(F)(F)F)N2N=1

Computed Properties

  • Exact Mass: 236.0076583Da
  • Monoisotopic Mass: 236.0076583Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.1Ų

1,2,4-TRIAZOLO[4,3-B]PYRIDAZINE, 6-CHLORO-7-METHYL-3-(TRIFLUOROMETHYL)- Related Literature

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